(2-Bromoethoxy)cycloheptane

• Molecular Formula: C9H17BrO
• Molecular Weight: 221.13 g/mol
• IUPAC Name: 2-bromoethoxycycloheptane
• InChI: InChI=1S/C9H17BrO/c10-7-8-11-9-5-3-1-2-4-6-9/h9H,1-8H2
• InChI Key: XQJHWIVNDOPJSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)OCCBr

Description

(2-Bromoethoxy)cycloheptane (CAS: 1387573-79-6) is a brominated cycloalkane ether characterized by a seven-membered cycloheptane ring substituted with a 2-bromoethoxy group. Its molecular formula is C₉H₁₅BrO, with a molar mass of 219.12 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2-Bromoethoxy)cycloheptane typically involves the reaction of cycloheptanol with bromoethane in the presence of a strong base such as sodium hydride. The reaction proceeds via a nucleophilic substitution mechanism, where the hydroxyl group of cycloheptanol is replaced by the bromoethoxy group .

Industrial Production Methods: In an industrial setting, the production of (2-Bromoethoxy)cycloheptane can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: (2-Bromoethoxy)cycloheptane can undergo various chemical reactions, including:

Substitution Reactions: The bromo group can be replaced by other nucleophiles such as hydroxide, cyanide, or amine groups.

Elimination Reactions: Under strong basic conditions, the bromoethoxy group can be eliminated to form cycloheptene.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide, potassium cyanide, or ammonia in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Elimination: Sodium ethoxide or potassium tert-butoxide in ethanol.

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Major Products:

Substitution: Cycloheptanol, cycloheptanone, and cycloheptanecarboxylic acid.

Elimination: Cycloheptene.

Oxidation: Cycloheptanone and cycloheptanecarboxylic acid.

Scientific Research Applications

(2-Bromoethoxy)cycloheptane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as a solvent in various industrial processes

Mechanism of Action

The mechanism of action of (2-Bromoethoxy)cycloheptane involves its interaction with various molecular targets. The bromoethoxy group can act as a leaving group in substitution reactions, facilitating the formation of new bonds with nucleophiles. Additionally, the compound can undergo oxidation and elimination reactions, leading to the formation of reactive intermediates that can interact with biological molecules .

Comparison with Similar Compounds

Cycloheptane Derivatives with Halogen Substituents

(2-Bromoethoxy)cycloheptane shares structural similarities with halogenated cycloheptanes, such as 1,2-dibromocycloheptane (melting point: -157.6°C) and 1,2-dibromocyclohexane (melting point: -162.8°C). Key comparisons include:

Compound	Melting Point (°C)	Boiling Point (°C)	Functional Groups
(2-Bromoethoxy)cycloheptane	Not reported	Not reported	Ether, bromoalkane
1,2-Dibromocycloheptane	-157.6	Not reported	Two bromine atoms
1,2-Dibromocyclohexane	-162.8	Not reported	Two bromine atoms

Key Observations :

• The cycloheptane ring in 1,2-dibromocycloheptane exhibits lower symmetry compared to cyclohexane analogs, likely contributing to its marginally higher melting point (-157.6°C vs. -162.8°C for cyclohexane) .

Cycloheptane-Containing Heterocycles

Compounds like 2-(4-bromo-phenyl)-4-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine (reported by Çelik et al., 2013) feature fused cycloheptane and pyridine rings. Comparisons include:

• Conformational Flexibility : The cycloheptane ring in these derivatives adopts a chair conformation, similar to (2-Bromoethoxy)cycloheptane, but fused heterocyclic systems exhibit restricted rotation due to planar pyridine moieties .
• Bond Lengths : In cyclohepta[b]pyridines, C–N bond lengths (1.350–1.442 Å) differ significantly from the C–O bonds in (2-Bromoethoxy)cycloheptane, which are typically shorter (~1.43 Å for ethers), reflecting differences in electronic hybridization .

Functional Group Impact on Bioactivity

While (2-Bromoethoxy)cycloheptane lacks direct bioactivity data, structurally related sesquiterpene lactones (e.g., arnicolide C, xanthatin) with cycloheptane rings and carbonyl groups demonstrate antimicrobial activity against MRSA. Key differences include:

• Hydrogen-Bonding Sites : Sesquiterpene lactones require a carbonyl group opposite the cycloheptane ring for antimicrobial efficacy, a feature absent in (2-Bromoethoxy)cycloheptane .
• Substituent Effects : The bromoethoxy group may enhance electrophilicity for nucleophilic substitution reactions, whereas lactones rely on α,β-unsaturated carbonyl systems for Michael addition-mediated bioactivity .

Hydrophobic Moieties in Drug Design

Cycloheptane is utilized in medicinal chemistry as a hydrophobic scaffold, as seen in epoxykynin , an sEH-H inhibitor. Comparisons include:

• Ring Size and Stability: Cycloheptane’s larger ring size (vs.
• Functionalization: The bromoethoxy group in (2-Bromoethoxy)cycloheptane offers a synthetic handle for further derivatization, contrasting with non-functionalized cycloheptane moieties in inhibitors like epoxykynin .

Biological Activity

(2-Bromoethoxy)cycloheptane is a brominated compound that has garnered attention for its potential biological activities. This article explores its biochemical properties, mechanisms of action, and implications for pharmacology, drawing from diverse research findings.

Chemical Structure and Properties

(2-Bromoethoxy)cycloheptane is a derivative of cycloheptane, characterized by the presence of a bromine atom and an ethoxy group. Its chemical formula is C$_{9}$H$_{15}$BrO. The presence of the bromine atom often enhances the electrophilic nature of the compound, making it reactive towards nucleophiles in biological systems.

Target Interactions

Brominated compounds like (2-Bromoethoxy)cycloheptane typically act as electrophiles. They can interact with various biomolecules, including enzymes and receptors. For instance, they may inhibit cytochrome P450 enzymes, which play crucial roles in drug metabolism and the detoxification of xenobiotics.

Biochemical Pathways

The compound can influence multiple biochemical pathways. It has been shown to affect cellular signaling, gene expression, and metabolic processes. Specifically, it may alter the expression levels of genes involved in detoxification, leading to changes in protein and enzyme levels within cells.

Pharmacokinetics

The pharmacokinetic profile of (2-Bromoethoxy)cycloheptane remains under-researched. However, understanding its Absorption, Distribution, Metabolism, and Excretion (ADME) properties is essential for evaluating its bioavailability and therapeutic potential. Future studies utilizing platforms such as ADMETlab 2.0 could provide insights into these properties.

Cellular Effects

Research indicates that (2-Bromoethoxy)cycloheptane can significantly influence cell function. It may induce apoptosis through mitochondrial pathways by affecting the release of cytochrome c and activating caspases . This mechanism highlights its potential as an anticancer agent.

Case Studies

• Anticancer Potential : A study investigating various brominated compounds found that those similar to (2-Bromoethoxy)cycloheptane displayed promising anti-proliferative effects against cancer cell lines such as HepG2 (liver cancer) and MCF-7 (breast cancer). The half-maximal inhibitory concentration (IC$_{50}$) values for these compounds were significantly lower than those for non-brominated analogs, suggesting enhanced potency due to bromination .
• Enzyme Inhibition : In vitro assays have demonstrated that (2-Bromoethoxy)cycloheptane can inhibit specific enzymes involved in metabolic pathways. For example, it has been shown to affect the activity of α-amylase and α-glucosidase, which are critical in carbohydrate metabolism. Such inhibition could have implications for managing diabetes by reducing glucose absorption in the intestines .

Summary Table of Biological Activities

Biological Activity	Mechanism	Reference
Anticancer Activity	Induces apoptosis via mitochondrial pathway
Enzyme Inhibition	Inhibits α-amylase and α-glucosidase
Metabolic Effects	Alters gene expression related to detoxification